- Microbial transformation of (+)-nootkatone and the antiproliferative activity of its metabolites, Bioorganic & Medicinal Chemistry, 2011, 19(7), 2464-2469
Cas no 226547-04-2 (2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-)
226547-04-2 structure
Product Name:2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-
CAS No:226547-04-2
MF:C15H24O3
MW:252.349265098572
CID:5597201
Update Time:2024-03-02
2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Chemical and Physical Properties
Names and Identifiers
-
- (4R,4aS,6R)-6-(1,2-Dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-2(3H)-naphthalenone
- (+)-(4R,5S,7R)-11,12-Dihydroxynootkatone
- 2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-
-
- Inchi: 1S/C15H24O3/c1-10-6-13(17)7-11-4-5-12(8-14(10,11)2)15(3,18)9-16/h7,10,12,16,18H,4-6,8-9H2,1-3H3/t10-,12-,14+,15?/m1/s1
- InChI Key: DJPISZPEZJGKKI-YIIBXEOUSA-N
- SMILES: O=C1C=C2[C@@](C[C@](CC2)([H])C(CO)(C)O)([C@H](C)C1)C
2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Production Method
Production Method 1
Reaction Conditions
1.1S:H2O, S:Me2CO, 10 d, 28°C, pH 5.5
Reference
Production Method 2
Reaction Conditions
1.1R:NaBH4, R:CeCl3, S:EtOH, 1 h, rt
2.1R:p-O2NC6H4CO2H, R:PPh3, R:EtO2CN=NCO2Et, S:PhMe, 15 min, -30°C; 1 h, -30°C
2.2R:KOH, S:H2O, S:MeOH, 12 h, rt
3.1S:H2O, 3 d, 30°C, pH 7.0
2.1R:p-O2NC6H4CO2H, R:PPh3, R:EtO2CN=NCO2Et, S:PhMe, 15 min, -30°C; 1 h, -30°C
2.2R:KOH, S:H2O, S:MeOH, 12 h, rt
3.1S:H2O, 3 d, 30°C, pH 7.0
Reference
- Biotransformation of citrus aromatics nootkatone and valencene by microorganisms, Chemical & Pharmaceutical Bulletin, 2005, 53(11), 1423-1429
Production Method 3
Reaction Conditions
1.1R:NaBH4, R:CeCl3, S:EtOH, 1 h, rt
2.1S:H2O, 5 d, 30°C, pH 7.0
2.1S:H2O, 5 d, 30°C, pH 7.0
Reference
- Biotransformation of citrus aromatics nootkatone and valencene by microorganisms, Chemical & Pharmaceutical Bulletin, 2005, 53(11), 1423-1429
2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Raw materials
2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Preparation Products
- 2(1H)-Naphthalenone, 7-[(1R)-1,2-dihydroxy-1-methylethyl]-6,7,8,8a-tetrahydro-1,8a-dimethyl-, (1S,7R,8aS)- (875290-71-4)
- 1,2-Propanediol, 2-[(2R,7S,8S,8aS)-1,2,3,7,8,8a-hexahydro-7-hydroxy-8,8a-dimethyl-2-naphthalenyl]- (875553-24-5)
- 2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- (226547-04-2)
- 1,2-Propanediol, 2-[(2R,8R,8aS)-1,2,3,7,8,8a-hexahydro-8,8a-dimethyl-2-naphthalenyl]- (875553-23-4)
2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
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